Cas no 54669-87-3 (Cyclohexanone, 4-methyl-2-(2-oxo-2-phenylethyl)-)
54669-87-3 structure
Product Name:Cyclohexanone, 4-methyl-2-(2-oxo-2-phenylethyl)-
CAS No:54669-87-3
MF:C15H18O2
MW:230.302224636078
CID:353967
PubChem ID:12270340
Update Time:2025-04-19
Cyclohexanone, 4-methyl-2-(2-oxo-2-phenylethyl)- Chemical and Physical Properties
Names and Identifiers
-
- Cyclohexanone, 4-methyl-2-(2-oxo-2-phenylethyl)-
- 4-methyl-2-phenacylcyclohexan-1-one
- 54669-87-3
- SCHEMBL3328784
- 4-methyl-2-phenacylcyclohexanone
- 4-methyl-2-(2-oxo-2-phenylethyl)cyclohexanone
- JQFIFBVEYMQOFY-UHFFFAOYSA-N
- 4-methyl-2-phenacyl-cyclohexanone
- DTXSID10483365
-
- Inchi: 1S/C15H18O2/c1-11-7-8-14(16)13(9-11)10-15(17)12-5-3-2-4-6-12/h2-6,11,13H,7-10H2,1H3
- InChI Key: JQFIFBVEYMQOFY-UHFFFAOYSA-N
- SMILES: O=C1CCC(C)CC1CC(C1C=CC=CC=1)=O
Computed Properties
- Exact Mass: 230.13074
- Monoisotopic Mass: 230.130679813g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 289
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 34.1Ų
Experimental Properties
- PSA: 34.14
Cyclohexanone, 4-methyl-2-(2-oxo-2-phenylethyl)- Related Literature
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
54669-87-3 (Cyclohexanone, 4-methyl-2-(2-oxo-2-phenylethyl)-) Related Products
- 712-50-5(cyclohexyl(phenyl)methanone)
- 611-70-1(Isobutyrophenone)
- 3481-02-5(Cyclopropyl phenyl ketone)
- 5407-98-7(Cyclobutyl phenyl ketone)
- 5422-88-8(Cyclopentyl phenyl ketone)
- 1533-20-6(1,3-Diphenyl-1-butanone)
- 16282-16-9(1,2-Diphenylbutan-1-one)
- 13211-01-3(1-1,1'-Biphenyl-4-yl-1-butanone)
- 1671-77-8(4’-Methylvalerophenone)
- 16819-79-7(2-Methyl-1-phenylbutan-1-one)
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